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Compound of Interest

Compound Name: EJR-866-81
Cat. No.: B1192712
Get Quote

Abstract & Compound Profile

EJR-866-81 is a second-generation, small-molecule inhibitor of Protein Tyrosine Phosphatase
4A3 (PTP4A3, also known as PRL-3). Unlike its parent compound JMS-053, which inhibits the
entire PTP4A family (PTP4A1/2/3), EJR-866-81 exhibits a pronounced selectivity for PTP4A3
over PTP4A2. This selectivity is critical for dissecting the specific oncogenic contributions of
PTP4A3 in metastasis, ovarian cancer, and acute myeloid leukemia (AML) without confounding
off-target effects on related phosphatases.

Mechanistically, EJR-866-81 functions as a reversible, allosteric inhibitor. By binding to
PTP4A3, it prevents the phosphatase from driving downstream oncogenic signaling,
specifically the activation of RhoA (crucial for cell motility/metastasis) and STAT3 (crucial for
survival/proliferation).

Key Technical Specifications
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Feature

Specification

Chemical Name

2-(2-chlorophenyl)-7-iminothieno[3,2-c]pyridine-
4,6(5H,7H)-dione

Target

PTP4A3 (PRL-3)

Selectivity

>2-fold selectivity for PTP4A3 vs. PTP4A2; High
selectivity vs. CDC25B

IC50 (In Vitro)

~36.1 nM (PTP4A3)

Primary Indication

Ovarian Cancer, AML, Metastatic Solid Tumors

Solubility Profile

Hydrophobic; requires co-solvent/surfactant

formulation for in vivo use

Mechanism of Action & Signaling Pathway

EJR-866-81 intervenes in the "metastatic triad" regulated by PTP4A3: Migration (RhoA),
Proliferation (STAT3/ERK), and Angiogenesis (VEGF).
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Figure 1: Mechanism of Action.[1] EJR-866-81 inhibits PTP4A3, blocking the activation of RhoA
and Src/STAT3 pathways, thereby suppressing metastasis and tumor growth.

Formulation & Preparation Protocols

EJR-866-81, like other thienopyridones, has limited aqueous solubility. Successful in vivo
delivery requires a precise co-solvent system to prevent precipitation in the peritoneal cavity.

Protocol A: Standard High-Solvency Vehicle

(Recommended)
This formulation uses NMP and Kolliphor HS 15 to maximize drug load (up to 10-15 mg/kg).
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Reagents:

e NMP (1-methyl-2-pyrrolidone): Solubilizing agent.

e Kolliphor HS 15: Non-ionic surfactant (improves stability).

e PBS (1X): Buffer.

Preparation Steps (For 1 mL of 1 mg/mL solution):

e Weigh 1.0 mg of EJR-866-81 powder.

e Add 200 pL of NMP. Vortex vigorously until completely dissolved (clear yellow solution).
Sonicate if necessary.[2]

e Add 250 pL of molten Kolliphor HS 15 (pre-warmed to 37°C). Vortex immediately to mix.

e Slowly add 550 pL of warm PBS (37°C) while vortexing.

o Critical: Add PBS slowly to prevent "crashing out."

e Final Composition: 20% NMP / 25% Kolliphor HS 15 / 55% PBS.

Storage: Use immediately. Do not store formulated compound >4 hours.

Protocol B: "Gentle" Alternative (Captisol-Based)

Use this if NMP causes irritation in sensitive mouse strains (e.g., NSG mice).
Reagents:

o Captisol (SBE-B-CD): Cyclodextrin derivative.

o PEGA400: Polyethylene glycol.

« PBS.[3]

Preparation Steps:

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1192712/docs?utm_src=pdf-body#application-note-in-vivo-implementation-of-ejr-866-81-selective-ptp4a3-inhibitor
https://www.medchemexpress.com/jms-053.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC8329922/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1192712?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Dissolve EJR-866-81 in PEG400 (40% of final volume).

Add 30% Captisol (w/v in water) (30% of final volume).

Add PBS (30% of final volume).[3]

Final Composition: 40% PEG400 / 30% Captisol / 30% PBS.

In Vivo Dosing & Experimental Workflow

The following protocol is validated for xenograft models (e.g., Ovarian Cancer SKOV3, AML).

Dosage Guidelines

o Route: Intraperitoneal (IP) Injection.[2][3][4]
e Dose Range: 10 mg/kg to 15 mg/kg.
e Frequency: Daily (QD) or "5 days ON / 2 days OFF" cycle.

o Duration: 14-21 days.

Experimental Timeline (Xenograft Model)

Day 0: Day 7-10: Start Treatment: Monitoring: Day 21-28:
Tumor Inoculation Tumors Reach EJR-866-81 Bi-weekly Caliper Endpoint &
(SCor IP) ~100mm3 (10 mg/kg IP, QD) & Body Weight Tissue Harvest

Click to download full resolution via product page

Figure 2: Standard efficacy study timeline. Treatment initiates when tumors are palpable
(approx. 100mms).

Step-by-Step Procedure

e Tumor Induction: Inoculate mice (e.g., BALB/c nude or NSG) with cancer cells (e.g.,

cells).
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e Randomization: When tumors reach ~100 mm3, randomize mice into two groups (n=8-
10/group):

o Group 1: Vehicle Control.
o Group 2: EJR-866-81 (10 mg/kg).

o Administration: Inject 10 mL/kg body weight (e.g., 200 pL for a 20g mouse) IP.
o Tip: Rotate injection sites to minimize local irritation from NMP.

e Monitoring: Measure tumor volume (

) and body weight 2-3 times per week.

o Safety Check: If body weight loss >15%, pause dosing for 2 days.

Biomarker Validation (Proof of Mechanism)

To confirm EJR-866-81 is engaging PTP4A3 in vivo, analyze tumor tissues harvested at the

endpoint.
. Expected Result with EJR-
Assay Target Biomarker
866-81
Decrease (PTP4A3 inhibition
G-LISA/ Pull-down RhoA-GTP o
prevents RhoA activation)
Decrease (Downstream
Western Blot / IHC p-STAT3 (Tyr705) ] ]
signaling blockade)
_ Increase (Reversal of EMT
Western Blot E-Cadherin
phenotype)
] ) Decrease (Suppression of
Western Blot Vimentin

mesenchymal markers)

Tissue Processing Note: PTP4A3 is sensitive to oxidation. Harvest tumors rapidly, snap-freeze
in liquid nitrogen, and use lysis buffers containing phosphatase inhibitors (e.g., Sodium
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Orthovanadate) and reducing agents (DTT) to preserve signaling states.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Note: In Vivo Implementation of EJR-866-81
(Selective PTP4A3 Inhibitor)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1192712/docs#application-note-in-vivo-
implementation-of-ejr-866-81-selective-ptp4a3-inhibitor]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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